Cas no 887979-15-9 (5-(3-bromophenyl)isoxazole-3-carboxylic acid)

• Product Name: 5-(3-bromophenyl)isoxazole-3-carboxylic acid
• CAS No: 887979-15-9
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• MDL: MFCD06410006
• CID: 871312
• PubChem ID: 24730066
• Update Time: 2025-04-19

5-(3-bromophenyl)isoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromophenyl)-1,2-oxazole-3-carboxylic acid
• 5-(3-BROMOPHENYL)ISOXAZOLE-3-CARBOXYLIC ACID
• F1967-0243
• SY014452
• 5-(3-Bromophenyl)-isoxazole-3-carboxylic acid
• AB23845
• MFCD06410006
• EN300-237907
• DTXSID60647051
• 887979-15-9
• AKOS002658298
• 5-(3-bromophenyl) isoxazole-3-carboxylic acid
• G78737
• 5-(3-bromophenyl)isoxazole-3-carboxylic acid

• MDL： MFCD06410006
• Inchi： 1S/C10H6BrNO3/c11-7-3-1-2-6(4-7)9-5-8(10(13)14)12-15-9/h1-5H,(H,13,14)
• InChI Key： HFKRALPUNLGDQX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 266.95300
• Monoisotopic Mass: 266.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.33000
• LogP: 2.80230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes